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Compound of Interest

Compound Name: 4-Propylaniline

Cat. No.: B1194406 Get Quote

For Immediate Use by Laboratory Professionals

The proper disposal of 4-propylaniline is a critical aspect of laboratory safety and

environmental responsibility. This guide provides clear, actionable steps for researchers,

scientists, and drug development professionals to manage 4-propylaniline waste safely and in

compliance with regulations. Adherence to these procedures is essential to mitigate risks and

ensure a safe laboratory environment.

Immediate Safety Precautions
Before handling 4-propylaniline, it is imperative to be familiar with its hazard profile. This

compound is classified as a hazardous substance, primarily causing skin and serious eye

irritation, and may cause respiratory irritation.[1][2][3][4] Always consult the Safety Data Sheet

(SDS) before use and wear appropriate Personal Protective Equipment (PPE), including

chemical-resistant gloves, safety goggles, and a lab coat.[3] Work should be conducted in a

well-ventilated area or under a chemical fume hood.[5]

Quantitative Data and Hazard Profile
The following table summarizes key data for 4-propylaniline, crucial for safe handling and

disposal decisions.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1194406?utm_src=pdf-interest
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.cdhfinechemical.com/images/product/msds/37_1252694347_4-ISOPROPYLANILINE-CASNO-99-88-7-MSDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Propylaniline
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI4dzRqaHZkc2Z0NjRwaGY4cWp1NnpwaHg3MGd3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lSMjg2Xzk5LTg4LTdfNC1Jc29wcm9weWxhbmlsaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUjI4Nl85OS04OC03XzQtSXNvcHJvcHlsYW5pbGluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--b4f5028e0be55719abca60ad6035f657df3b0e1d/MetaSci_MSIR286_99-88-7_4-Isopropylaniline.pdf
https://www.vulcanchem.com/product/vc1569864
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI4dzRqaHZkc2Z0NjRwaGY4cWp1NnpwaHg3MGd3IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lSMjg2Xzk5LTg4LTdfNC1Jc29wcm9weWxhbmlsaW5lLnBkZlwiOyBmaWxlbmFtZSo9VVRGLTgnJ01ldGFTY2lfTVNJUjI4Nl85OS04OC03XzQtSXNvcHJvcHlsYW5pbGluZS5wZGYiLCJjb250ZW50X3R5cGUiOiJhcHBsaWNhdGlvbi9wZGYiLCJzZXJ2aWNlX25hbWUiOiJsb2NhbCJ9LCJwdXIiOiJibG9iX2tleSJ9fQ==--b4f5028e0be55719abca60ad6035f657df3b0e1d/MetaSci_MSIR286_99-88-7_4-Isopropylaniline.pdf
https://www.fishersci.com/store/msds?partNumber=AC174530100&productDescription=P-ISOPROPYLANILINE%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference

Chemical Formula C₉H₁₃N [1][2]

Molecular Weight 135.21 g/mol [1][6]

Appearance
Colorless to pale yellow or

reddish-brown liquid
[6][7]

Boiling Point 225 - 228 °C [3][6]

Flash Point 92 - 103.9 °C [3][6]

GHS Hazard Statements H315: Causes skin irritation [2][8]

H319: Causes serious eye

irritation
[2][8]

H335: May cause respiratory

irritation
[2][8]

H302, H312, H332: Harmful if

swallowed, in contact with skin,

or if inhaled (Reported by a

minority of notifiers)

[2]

Disposal Procedures: A Step-by-Step Protocol
Disposal of 4-propylaniline must be managed through your institution's Environmental Health

and Safety (EHS) hazardous waste program.[9] Under no circumstances should this chemical

or its residues be disposed of in the regular trash or down the sanitary sewer.[9][10][11]

Step 1: Waste Segregation
All waste streams containing 4-propylaniline must be collected separately from other chemical

waste to avoid incompatible mixtures.[11] This includes:

Unused or excess 4-propylaniline.

Solutions containing 4-propylaniline.
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Contaminated materials (e.g., gloves, absorbent paper, kimwipes, glassware).[12]

Rinsate from cleaning contaminated containers. If a container held a toxic chemical, it must

be triple-rinsed with a suitable solvent, and this rinsate must be collected as hazardous

waste.[13][14]

Step 2: Container Selection and Labeling
Select a Compatible Container: Use a chemically resistant container in good condition with a

leak-proof, screw-on cap.[12][13] High-density polyethylene (HDPE) containers are often

suitable.[11] Ensure the container is not leaking and can be securely closed.[9][12]

Label the Container: As soon as waste is added, affix a hazardous waste tag provided by

your EHS department.[9][14] The label must include:

The words "Hazardous Waste".[9]

The full chemical name: "4-Propylaniline". Do not use abbreviations or chemical

formulas.[9]

For mixtures, list all chemical components and their approximate percentages.[9]

The date of waste generation (when the first drop of waste was added).[9]

The name of the Principal Investigator and the specific laboratory location (building and

room number).[9]

Check marks for the appropriate hazard pictograms (e.g., irritant).[9]

Step 3: Waste Accumulation and Storage
Designated Storage Area: Store the sealed waste container in a designated and secure

satellite accumulation area within the laboratory.[11]

Secondary Containment: Place the primary waste container inside a larger, chemically

compatible secondary container to contain any potential leaks or spills.[11][12] The

secondary container should be able to hold 110% of the volume of the primary container.[12]
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Segregate Incompatibles: Ensure the 4-propylaniline waste is stored separately from

incompatible materials, such as strong oxidizing agents and strong acids.[4][5]

Keep Containers Closed: Waste containers must remain closed at all times, except when

adding waste.[12][13]

Step 4: Arranging for Disposal
Once the container is full or has reached the storage time limit (e.g., 90 days), submit a

hazardous waste pickup request to your institution's EHS department.[12] Follow your

institution's specific procedures for submitting the request, which may involve an online form or

a paper form.[9]

Emergency Protocol: Spill Cleanup
In the event of a 4-propylaniline spill, immediate and safe response is crucial.

Evacuate and Ventilate: Alert others in the area. Evacuate non-essential personnel and

ensure the area is well-ventilated.[11]

Contain the Spill: Use an inert absorbent material like vermiculite, dry sand, or earth to

contain the liquid spill. Do not use combustible materials like sawdust.[11]

Collect Waste: Carefully collect the absorbent material and any contaminated debris. Place it

into a properly labeled hazardous waste container.[1][11]

Decontaminate: Clean the spill area with a suitable decontamination agent, followed by a

thorough water rinse. All cleaning materials must also be disposed of as hazardous waste.

[11]

Report the Spill: Report the incident to your laboratory supervisor and the appropriate EHS

officer.[11]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 4-
propylaniline waste in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.vulcanchem.com/product/vc1569864
https://www.fishersci.com/store/msds?partNumber=AC174530100&productDescription=P-ISOPROPYLANILINE%2C+99%25+10GR&vendorId=VN00032119&countryCode=US&language=en
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Ethyl_4_propylaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Ethyl_4_propylaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1252694347_4-ISOPROPYLANILINE-CASNO-99-88-7-MSDS.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Ethyl_4_propylaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Ethyl_4_propylaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_2_Ethyl_4_propylaniline_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.benchchem.com/product/b1194406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1194406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Propylaniline Waste Generated
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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